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Introduction

Bis(cyclooctatetraene)iron(0), denoted as Fe(COT)z, is a significant organoiron compound that
serves as a valuable precursor in the synthesis of other low-valent iron complexes and as a
catalyst in organic transformations.[1] This air-sensitive, black crystalline solid is notable for its
uniqgue bonding and fluxional behavior in solution.[1][2] In the solid state, the iron center is
asymmetrically coordinated to the two cyclooctatetraene ligands, exhibiting n* and n®
hapticities.[1][2] However, in solution at room temperature, a dynamic process renders the
protons on the COT ligands equivalent on the NMR timescale, resulting in a single sharp
resonance.[2] This document provides a comprehensive guide for the synthesis of Fe(COT)2
through the reduction of ferric acetylacetonate (Fe(acac)s) in the presence of cyclooctatetraene
(COT) and triethylaluminum (AIEts) as the reducing agent.

The synthesis is predicated on the reduction of the Fe(lll) center in Fe(acac)s to Fe(0), which
then coordinates with two molecules of cyclooctatetraene. Triethylaluminum is a potent
reducing agent, and its reaction with the acetylacetonate ligands facilitates the formation of the
desired organometallic complex. Given the pyrophoric nature of triethylaluminum and the air-
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sensitivity of the Fe(COT)2 product, this synthesis must be conducted under a strictly inert

atmosphere using Schlenk line or glovebox techniques.

Reaction Scheme and Stoichiometry

The overall balanced chemical equation for the synthesis of bis(cyclooctatetraene)iron is as

follows:

Fe(CsH702)3 + 2 CsHs + 3 Al(C2Hs)s — Fe(CsHs)2 + 3 Al(C2Hs)2(CsH702) + %2 CoHa + 32

C2He[2]

This reaction highlights the stoichiometry of the reactants, with a 1:2:3 molar ratio of ferric

acetylacetonate to cyclooctatetraene to triethylaluminum.

Experimental Protocol

Materials and Reagents

Reagent/Ma Molar Mass . . .
ot Formula (gimol) Quantity Purity Supplier
Ferric (To be Sigma-
?ecetylacetona Fe(CsH702)3 353.17 calculated) >99% Aldrich
1,3,5,7- .

e (To be o Sigma-
Cyclooctatetr ~ CsHs 104.15 calculated) >98% Aldrich
aene
Triethylalumin (To be Solution in Sigma-
um Al(CaHs)s a1y calculated) hexanes Aldrich
Anhydrous . . MilliporeSigm
Diethyl Ether (C2H5)20 74.12 As required Dri-Solv a
ﬁnhydrous CeHaia 86.18 As required Dri-Solv MilliporeSigm

exanes a

. . Sigma-
Celite® N/A N/A As required N/A Aldrich
Equipment

e Schlenk line with a high-vacuum pump and an inert gas (argon or nitrogen) source.

+ Oven-dried glassware: Schlenk flasks, dropping funnel, filter frit, etc.

© 2026 BenchChem. All rights reserved.

2/11

Tech Support


https://en.wikipedia.org/wiki/Bis(cyclooctatetraene)iron
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b178535?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Magnetic stirrer and stir bars.

Cannulas and syringes for liquid transfers.

Cold bath (e.g., dry ice/acetone).

Rotary evaporator with an inert atmosphere inlet.

Experimental Workflow Diagram
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Experimental Workflow for Fe(COT)2 Synthesis

4 Preparation A
Gven-dry and assemble glassware under inert atmosphera
Y
[Prepare solutions of Fe(acac)s and COT in anhydrous diethyl ether]
- J
4 Reagtion A

[Combine Fe(acac)s and COT solutions]

Y
[Cool reaction mixture to -78 °C]
Y
[ Slowly add AlEts solution via syringe ]
Y
[’Allow reaction to warm to room temperature and stiD
- J

Work-up ancv Purification

Quench excess AlEts with isopropanol (cautiously)

:

Gilter through Celite® under inert atmospherta

A

Gemove solvent under reduced pressura

A

[Recrystallize from cold hexanes]

Charact‘ ;rization

[Analyze product (NMR, IR, Melting Point)]

Click to download full resolution via product page

Caption: Workflow for the synthesis of Fe(COT)-.
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Step-by-Step Procedure

o Preparation: All glassware should be oven-dried at 120 °C overnight and assembled hot
under a stream of inert gas. The entire procedure must be carried out under an inert
atmosphere using standard Schlenk techniques.

+ Reaction Setup: In a 250 mL Schlenk flask equipped with a magnetic stir bar, dissolve
ferric acetylacetonate (e.g., 5.0 g, 14.15 mmol) in approximately 100 mL of anhydrous
diethyl ether. In a separate dropping funnel, prepare a solution of cyclooctatetraene (e.g.,
3.25 g, 31.20 mmol, a slight excess) in 20 mL of anhydrous diethyl ether.

« Addition of Reactants: Add the cyclooctatetraene solution to the stirred solution of ferric
acetylacetonate at room temperature.

¢ Reduction: Cool the reaction mixture to -78 °C using a dry ice/acetone bath. While
maintaining this temperature, slowly add a solution of triethylaluminum in hexanes (e.qg.,
1.0 M solution, 46.7 mL, 46.7 mmol, a slight excess) dropwise via syringe over a period of
30-60 minutes. A color change and gas evolution will be observed.

* Reaction Progression: After the addition is complete, allow the reaction mixture to slowly
warm to room temperature and stir for an additional 2-4 hours. The solution will become
dark, and a precipitate may form.

o Work-up: Cool the reaction mixture to 0 °C in an ice bath. Cautiously quench any
unreacted triethylaluminum by the slow, dropwise addition of isopropanol until gas
evolution ceases.

« |solation of Crude Product: Remove the solvents under reduced pressure on the Schlenk
line. The resulting solid residue contains the crude Fe(COT)z and aluminum byproducts.

o Purification: Extract the crude product with anhydrous hexanes under an inert
atmosphere. The Fe(COT): is soluble in hexanes, while the aluminum salts are largely
insoluble. Filter the hexane solution through a pad of Celite® on a filter frit under inert
atmosphere to remove insoluble byproducts.

o Crystallization: Concentrate the hexane filtrate under reduced pressure until the product
begins to crystallize. Cool the solution to -20 °C to -78 °C to induce further crystallization.
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+ Final Product: Decant the supernatant and wash the black crystals of Fe(COT)2z with a
small amount of cold, deoxygenated hexanes. Dry the product under high vacuum. The
product should be stored under an inert atmosphere at low temperature, as it
decomposes over a few days in solution even under these conditions.[2]

Characterization

Physical Properties

Property Value

Appearance Black, crystalline solid[1]

Solubility Soluble in diethyl ether and aromatic solvents[2]
Stability G\g)—;([ezr}sitive; decomposes in solution over
Melting Point Decomposes at 98-99 °C[1]

Spectroscopic Data

¢ 1H NMR (in CeDs, room temperature): Due to the fluxional nature of the molecule in
solution, the *H NMR spectrum exhibits a sharp singlet for the 16 protons of the two COT
ligands.[2] The chemical shift is typically observed around 6 4.8-5.0 ppm.

¢ Infrared (IR) Spectroscopy: While not as diagnostic as NMR for this compound, the IR
spectrum will show characteristic C-H and C=C stretching frequencies for the
cyclooctatetraene ligands. The absence of bands corresponding to the acetylacetonate
ligand indicates the purity of the product.

Safety and Handling
Hazard Analysis

¢ Triethylaluminum: Extremely pyrophoric, ignites spontaneously in air and reacts violently
with water.[3] It can cause severe burns. All handling must be done under a strictly inert
atmosphere.

¢ Cyclooctatetraene: Flammable liquid and vapor. Harmful if swallowed or inhaled.

« Diethyl Ether and Hexanes: Highly flammable liquids and vapors.
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+ Ferric Acetylacetonate: May cause skin and eye irritation.

Personal Protective Equipment (PPE)
+ Flame-resistant lab coat.

o Safety glasses or goggles. A face shield is recommended when handling larger quantities

of triethylaluminum.[4]

* Appropriate chemical-resistant gloves (e.g., nitrile gloves).

Handling Procedures for Triethylaluminum
¢ Always work in a certified chemical fume hood.[4]

+ Ensure a Class D fire extinguisher (for combustible metals) or dry sand is readily
available. Do not use a water or carbon dioxide extinguisher on an organoaluminum fire.

* Use syringe and cannula techniques for transferring the triethylaluminum solution.[5] The
syringe should be purged with inert gas before drawing up the reagent.

« After transferring the desired amount, a small amount of inert gas should be drawn into
the syringe to create a buffer before withdrawing the needle from the septum.[4]

¢ Any excess triethylaluminum in the syringe should be immediately and carefully
qguenched by injecting it into a flask containing a non-polar solvent (e.g., hexanes) and
then slowly adding a quenching agent like isopropanol under an inert atmosphere.

Troubleshooting
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Issue Possible Cause(s) Suggested Solution(s)
Ensure all glassware is
Low or no vield Incomplete exclusion of air or properly dried and the system
y moisture is leak-tight. Use high-purity,

anhydrous solvents.

Use a slight excess of
Insufficient reducing agent triethylaluminum and ensure it
is of good quality.

Handle and store the final
product under a strictly inert

Product decomposes rapidly Exposure to air or light atmosphere and protect from
light. Store at low
temperatures.

Ensure thorough extraction
with hexanes and use a fine
porosity filter frit with a
generous pad of Celite®.

Contamination with aluminum

Inefficient extraction or filtration
salts

Conclusion

The reduction of ferric acetylacetonate with triethylaluminum in the presence of
cyclooctatetraene is a reliable method for the synthesis of bis(cyclooctatetraene)iron. The
success of this procedure hinges on the rigorous exclusion of air and moisture due to the
sensitivity of the product and the pyrophoric nature of the reducing agent. Careful adherence to
the detailed protocol and safety precautions outlined in this application note will enable
researchers to safely and efficiently synthesize this versatile organometallic compound for
further study and application in various fields of chemistry.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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